2-[1-[(3-Bromopyridine-2-carbonyl)amino]cyclohexyl]acetic acid

• IUPAC Name: 2-[1-[(3-bromopyridine-2-carbonyl)amino]cyclohexyl]acetic acid
• InChI: InChI=1S/C14H17BrN2O3/c15-10-5-4-8-16-12(10)13(20)17-14(9-11(18)19)6-2-1-3-7-14/h4-5,8H,1-3,6-7,9H2,(H,17,20)(H,18,19)
• InChI Key: CDXMVNPHEMBCGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CC(=O)O)NC(=O)C2=C(C=CC=N2)Br
• Molecular Formula: C14H17BrN2O3
• Molecular Weight: 341.20 g/mol

Description

2-[1-[(3-Bromopyridine-2-carbonyl)amino]cyclohexyl]acetic acid is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BPC-157 and is a synthetic peptide that has been derived from a naturally occurring peptide in the human body. BPC-157 has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of BPC-157 is not fully understood. However, it is believed that the compound works by promoting the production of various growth factors and cytokines that are involved in tissue repair and regeneration. BPC-157 has also been found to exhibit anti-inflammatory properties by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
BPC-157 has been found to exhibit a wide range of biochemical and physiological effects. The compound has been shown to promote the production of various growth factors and cytokines that are involved in tissue repair and regeneration. BPC-157 has also been found to exhibit anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. Additionally, the compound has been found to promote angiogenesis, which is the formation of new blood vessels.

Advantages and Limitations for Lab Experiments

BPC-157 has several advantages and limitations for lab experiments. The compound has been found to be stable and easy to handle, making it suitable for use in various experiments. However, the exact dosage and administration of BPC-157 for various conditions are not well established, which can make it difficult to interpret results from experiments.

Future Directions

There are several future directions for BPC-157 research. One potential area of research is the use of the compound in the treatment of various inflammatory conditions such as inflammatory bowel disease and arthritis. Another potential area of research is the use of BPC-157 in the treatment of muscle and tendon injuries. Additionally, further research is needed to determine the optimal dosage and administration of BPC-157 for various conditions.

Synthesis Methods

The synthesis of BPC-157 involves the chemical modification of a naturally occurring peptide in the human body. The process involves the use of various chemical reagents and solvents to modify the peptide structure and create the final product. The exact synthesis method is complex and requires specialized knowledge and equipment.

Scientific Research Applications

BPC-157 has been the subject of numerous scientific studies due to its potential applications in various fields. The compound has been found to exhibit anti-inflammatory, wound healing, and tissue regeneration properties. These properties make it a promising candidate for the treatment of various conditions such as inflammatory bowel disease, muscle and tendon injuries, and bone fractures.